Cas no 1228765-67-0 (Edaravone-d)

Edaravone-d is a deuterated analog of edaravone, a potent free radical scavenger used in neuroprotective applications. The incorporation of deuterium atoms enhances the compound's metabolic stability, potentially prolonging its half-life and improving its pharmacokinetic profile. This modification reduces susceptibility to cytochrome P450-mediated oxidation, which may lead to more consistent therapeutic effects. Edaravone-d is of particular interest in research settings for studying oxidative stress-related pathologies, such as amyotrophic lateral sclerosis (ALS) and ischemic stroke. Its deuterated structure also makes it a valuable internal standard for analytical methods, ensuring accurate quantification of edaravone in biological matrices. The compound retains the original molecule's antioxidant properties while offering improved stability for experimental and diagnostic applications.
Edaravone-d structure
Edaravone-d structure
Product Name:Edaravone-d
CAS No:1228765-67-0
MF:C10H10N2O
MW:179.230010509491
CID:5052697
PubChem ID:46215970
Update Time:2026-02-28

Edaravone-d Chemical and Physical Properties

Names and Identifiers

    • Edaravone D5
    • 5-methyl-2-(2,3,4,5,6-pentadeuteriophenyl)-4H-pyrazol-3-one
    • Edaravone-d5
    • Edaravone-d
    • HY-B0099S
    • 1228765-67-0
    • DA-73006
    • ARD000657D5
    • CS-0111446
    • AKOS040733066
    • SCHEMBL13292337
    • 1ST000657D5
    • Inchi: 1S/C10H10N2O/c1-8-7-10(13)12(11-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3/i2D,3D,4D,5D,6D
    • InChI Key: QELUYTUMUWHWMC-VIQYUKPQSA-N
    • SMILES: O=C1CC(C)=NN1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 179.110696676g/mol
  • Monoisotopic Mass: 179.110696676g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 32.7

Edaravone-d Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E122872-1mg
Edaravone D5
1228765-67-0
1mg
$ 167.00 2023-09-07
TRC
E122872-5mg
Edaravone D5
1228765-67-0
5mg
$ 684.00 2023-09-07
TRC
E122872-10mg
Edaravone D5
1228765-67-0
10mg
$ 1317.00 2023-09-07
MedChemExpress
HY-B0099S-1mg
Edaravone-d
1228765-67-0 98.73%
1mg
¥4500 2024-04-20
ChemScence
CS-0111446-1mg
Edaravone-d5
1228765-67-0
1mg
$550.0 2022-04-28
ChemScence
CS-0111446-5mg
Edaravone-d5
1228765-67-0
5mg
$1550.0 2022-04-28

Additional information on Edaravone-d

Research Brief on Edaravone-d (1228765-67-0): Recent Advances and Applications in Chemical Biomedicine

Edaravone-d, a deuterated derivative of the well-known free radical scavenger Edaravone (CAS: 1228765-67-0), has recently garnered significant attention in the field of chemical biomedicine. This compound, designed to enhance pharmacokinetic properties and metabolic stability, is being extensively studied for its potential therapeutic applications, particularly in neurodegenerative diseases and ischemic stroke. The deuterium substitution at specific positions in the molecule aims to prolong its half-life and reduce the frequency of dosing, thereby improving patient compliance and therapeutic outcomes.

Recent studies have focused on the synthesis and characterization of Edaravone-d, confirming its structural integrity and stability. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to ensure the purity and consistency of the compound. These studies have demonstrated that Edaravone-d retains the potent antioxidant properties of its parent molecule while exhibiting improved metabolic stability, as evidenced by in vitro and in vivo pharmacokinetic studies.

One of the most promising applications of Edaravone-d is in the treatment of amyotrophic lateral sclerosis (ALS). Preclinical studies have shown that the deuterated form exhibits enhanced neuroprotective effects compared to Edaravone, with a significant reduction in oxidative stress markers and neuronal apoptosis. These findings have paved the way for clinical trials, where Edaravone-d is being evaluated for its safety and efficacy in ALS patients. Early-phase trials have reported favorable pharmacokinetic profiles, with prolonged plasma half-life and reduced inter-individual variability.

In addition to ALS, Edaravone-d is being investigated for its potential in ischemic stroke therapy. The compound's ability to scavenge reactive oxygen species (ROS) and inhibit lipid peroxidation makes it a promising candidate for mitigating reperfusion injury following stroke. Recent animal models have demonstrated that Edaravone-d significantly reduces infarct volume and improves functional recovery, suggesting its potential as a neuroprotective agent in acute stroke settings.

Despite these advancements, challenges remain in the clinical translation of Edaravone-d. Issues such as optimal dosing regimens, long-term safety, and cost-effectiveness need to be addressed in ongoing and future studies. Furthermore, the development of novel formulations, such as nanoparticle-based delivery systems, is being explored to enhance the bioavailability and targeted delivery of Edaravone-d to the central nervous system.

In conclusion, Edaravone-d (1228765-67-0) represents a significant advancement in the field of chemical biomedicine, with promising therapeutic potential in neurodegenerative and cerebrovascular diseases. Continued research and clinical validation will be crucial to fully realize its benefits and establish its role in modern medicine.

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